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Cat. No.: B612793 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

This guide provides an objective comparison of the in vivo performance of

Acetylarginyltryptophyl diphenylglycine, a synthetic tetrapeptide, against other leading anti-

aging peptides. The information presented is supported by experimental data to validate its

mechanism of action in promoting skin firmness and elasticity.

Mechanism of Action: A Two-Pronged Approach to
Skin Rejuvenation
Acetylarginyltryptophyl diphenylglycine, commercially available in a solution known as

Relistase®, operates through a dual mechanism to combat the signs of aging. Primarily, it

inhibits the activity of elastase, a key enzyme responsible for the degradation of elastin, the

protein that provides skin with its elasticity. By preserving the integrity of elastin fibers, the

peptide helps to maintain the skin's resilience and firmness.[1][2]

Secondly, Acetylarginyltryptophyl diphenylglycine has been shown to stimulate the

synthesis of type I collagen.[2] Collagen is the most abundant protein in the skin, providing

structural support. An increase in type I collagen production helps to improve skin density and

reduce the appearance of fine lines and wrinkles.
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The signaling pathway for Acetylarginyltryptophyl diphenylglycine's mechanism of action

can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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